Cas no 16287-97-1 (4-chloro-1,7-Naphthyridine)

4-Chloro-1,7-naphthyridine is a heterocyclic organic compound featuring a naphthyridine core substituted with a chlorine atom at the 4-position. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its chloro group offers reactivity for further functionalization via nucleophilic substitution or cross-coupling reactions, enabling the construction of complex derivatives. The 1,7-naphthyridine scaffold is of interest due to its potential applications in medicinal chemistry, including antimicrobial and anticancer research. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. Proper storage in a cool, dry environment is recommended to maintain stability.

4-chloro-1,7-Naphthyridine structure

Product Name:4-chloro-1,7-Naphthyridine

CAS No:16287-97-1

MF:C₈H₅ClN₂

MW:164.591700315475

MDL:MFCD18382494

CID:1039634

PubChem ID:12272724

Update Time:2025-07-28

4-chloro-1,7-Naphthyridine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-1,7-Naphthyridine
- 4-Chloro-1,7-naphthyridin
- 4-Chloro-1,7-naphthyridin...
- 4-Chloro-1,7-phthyridine
- CS-0050954
- AS-41557
- A882772
- FT-0697783
- 1,7-Naphthyridine, 4-chloro-
- 16287-97-1
- MFCD18382494
- DTXSID30483504
- AKOS016008216
- EN300-220197
- SCHEMBL8128
- PB25673
- SY098417
- DB-332109
- MDL： MFCD18382494
- Inchi： 1S/C8H5ClN2/c9-7-2-4-11-8-5-10-3-1-6(7)8/h1-5H
- InChI Key： UQVRJQIPHNERBR-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C2C=NC=CC2=1

Computed Properties

Exact Mass: 164.0141259g/mol
Monoisotopic Mass: 164.0141259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 25.8Å²

4-chloro-1,7-Naphthyridine Pricemore >>

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Alichem	A219007991-250mg	4-Chloro-1,7-naphthyridine	16287-97-1	95%	250mg	322.32 USD	2021-06-15
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Chemenu	CM107237-500mg	4-chloro-1,7-naphthyridine	16287-97-1	97%	500mg	$404	2021-08-06
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Chemenu	CM107237-5g	4-chloro-1,7-naphthyridine	16287-97-1	97%	5g	$1815	2021-08-06
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Chemenu	CM107237-5g	4-chloro-1,7-naphthyridine	16287-97-1	97%	5g	$***	2023-03-30
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Chemenu	CM107237-25g	4-chloro-1,7-naphthyridine	16287-97-1	97%	25g	$***	2023-03-30